Cas no 2548995-45-3 (1-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-3-[4-(trifluoromethyl)phenyl]propan-1-one)

1-{3-[(1H-Imidazol-1-yl)methyl]azetidin-1-yl}-3-[4-(trifluoromethyl)phenyl]propan-1-one is a structurally complex organic compound featuring an azetidine core functionalized with an imidazole moiety and a trifluoromethylphenyl group. Its unique architecture, combining a rigid azetidine ring with a flexible propanone linker, enhances binding selectivity and metabolic stability. The presence of the trifluoromethyl group improves lipophilicity and bioavailability, while the imidazole substituent offers potential for hydrogen bonding interactions, making it valuable in medicinal chemistry applications. This compound is particularly suited for research in enzyme inhibition or receptor modulation, where its balanced physicochemical properties and functional group diversity can be leveraged for targeted molecular design.
1-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-3-[4-(trifluoromethyl)phenyl]propan-1-one structure
2548995-45-3 structure
Product Name:1-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-3-[4-(trifluoromethyl)phenyl]propan-1-one
CAS No:2548995-45-3
MF:C17H18F3N3O
MW:337.339534282684
CID:5312648
PubChem ID:154583724
Update Time:2025-07-23

1-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-3-[4-(trifluoromethyl)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

    • AKOS039838218
    • 1-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-3-[4-(trifluoromethyl)phenyl]propan-1-one
    • 2548995-45-3
    • F6676-9581
    • 1-[3-(1H-Imidazol-1-ylmethyl)-1-azetidinyl]-3-[4-(trifluoromethyl)phenyl]-1-propanone
    • Inchi: 1S/C17H18F3N3O/c18-17(19,20)15-4-1-13(2-5-15)3-6-16(24)23-10-14(11-23)9-22-8-7-21-12-22/h1-2,4-5,7-8,12,14H,3,6,9-11H2
    • InChI Key: AYFQYRORILCUMP-UHFFFAOYSA-N
    • SMILES: C(N1CC(CN2C=NC=C2)C1)(=O)CCC1=CC=C(C(F)(F)F)C=C1

Computed Properties

  • Exact Mass: 337.14019669g/mol
  • Monoisotopic Mass: 337.14019669g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.1Ų

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 514.6±50.0 °C(Predicted)
  • pka: 6.94±0.12(Predicted)

1-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-3-[4-(trifluoromethyl)phenyl]propan-1-one Pricemore >>

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Additional information on 1-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-3-[4-(trifluoromethyl)phenyl]propan-1-one

Introduction to 1-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-3-[4-(trifluoromethyl)phenyl]propan-1-one (CAS No. 2548995-45-3)

1-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-3-[4-(trifluoromethyl)phenyl]propan-1-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2548995-45-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of both imidazole and azetidine moieties in its structure suggests a high degree of molecular complexity, which may contribute to its interaction with various biological targets.

The imidazole ring is a well-known pharmacophore in medicinal chemistry, often found in a wide range of bioactive molecules, including antifungal, antiviral, and anticancer agents. The incorporation of this motif into the molecular framework of 1-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-3-[4-(trifluoromethyl)phenyl]propan-1-one likely enhances its ability to interact with biological receptors, thereby potentially modulating cellular processes. Furthermore, the azetidine ring introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity.

The 4-(trifluoromethyl)phenyl substituent is another key feature of this compound that warrants closer examination. Trifluoromethyl groups are frequently employed in pharmaceuticals due to their ability to improve metabolic stability, lipophilicity, and binding affinity. In this context, the presence of a trifluoromethyl group on the phenyl ring may enhance the compound's pharmacokinetic properties, making it a more viable candidate for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds for various therapeutic indications. In the case of 1-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-3-[4-(trifluoromethyl)phenyl]propan-1-one, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. This hypothesis is supported by the structural features of the compound, which are reminiscent of known bioactive scaffolds.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments have demonstrated that it can interact with specific targets with varying degrees of affinity. For instance, preliminary data suggest that it may inhibit the activity of an enzyme involved in signal transduction pathways relevant to cancer progression. While these findings are promising, further research is needed to validate these observations and to elucidate the mechanisms by which the compound exerts its effects.

The synthesis of 1-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-3-[4-(trifluoromethyl)phenyl]propan-1-one presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. The use of transition metal-catalyzed reactions has been particularly valuable in facilitating key bond-forming steps while maintaining high selectivity. These techniques have enabled chemists to access novel derivatives of this compound more readily, expanding the chemical space for further exploration.

Future directions in the study of this compound may include structural optimization and analog synthesis. By modifying specific functional groups or introducing new moieties, researchers can fine-tune the pharmacological properties of 1-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-ylyl}-3-[4-(trifluoromethyl)phenyl]propan-l-one to improve its potency, selectivity, and pharmacokinetic profile. Additionally, investigating its potential role in preclinical models could provide valuable insights into its therapeutic efficacy and safety.

The integration of interdisciplinary approaches has also been crucial in advancing our understanding of this compound. Collaboration between chemists, biologists, and pharmacologists has facilitated a holistic view of its biological activity and potential applications. Such multidisciplinary efforts are essential for translating laboratory discoveries into tangible therapeutic benefits for patients.

In conclusion, 1-{3-[((H-imidazole)-l-methyl)azetidin-l]-ylyl}-[4-(trifluoromethyl)phenyl}propan-l-one (CAS No. 2548995·45·3) is a structurally intricate molecule with significant potential in pharmaceutical research. Its unique combination of pharmacophores and substituents makes it an attractive candidate for further investigation. As our understanding of its biological activity grows and synthetic methodologies continue to evolve, this compound holds promise as a lead structure for developing novel therapeutic agents.

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